Cas no 862825-74-9 (2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide)

• Product Name: 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• CAS No: 862825-74-9
• MF: C₁₇H₁₅ClN₂OS
• MW: 330.831801652908
• CID: 6089821
• PubChem ID: 4432953
• Update Time: 2025-05-20

2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• 2-((1-(4-chlorobenzyl)-1H-indol-3-yl)thio)acetamide
• Acetamide, 2-[[1-[(4-chlorophenyl)methyl]-1H-indol-3-yl]thio]-
• 2-({1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
• F0616-0234
• AKOS024587811
• 862825-74-9
• 2-[1-[(4-chlorophenyl)methyl]indol-3-yl]sulfanylacetamide
• AB00669937-01
• SR-01000007746
• SR-01000007746-1

• Inchi： 1S/C17H15ClN2OS/c18-13-7-5-12(6-8-13)9-20-10-16(22-11-17(19)21)14-3-1-2-4-15(14)20/h1-8,10H,9,11H2,(H2,19,21)
• InChI Key： DRCCBDJFVSNBQX-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1C2=C(N(CC3=CC=C(Cl)C=C3)C=1)C=CC=C2

Computed Properties

• Exact Mass: 330.0593620g/mol
• Monoisotopic Mass: 330.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 73.3Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 580.6±45.0 °C(Predicted)
• pka: 15.62±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide

Professional Introduction to Compound with CAS No. 862825-74-9 and Product Name: 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide

The compound with the CAS number 862825-74-9 and the product name 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of a sulfanyl group linked to an acetamide moiety, combined with a 4-chlorophenylmethyl substituent and an indole core, makes this molecule a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, particularly for their role in modulating various biological pathways. The indole scaffold, characterized by its aromatic ring system, has been extensively explored for its pharmacological properties. Specifically, the 1-(4-chlorophenyl)methyl group introduces a lipophilic character to the molecule, enhancing its ability to interact with biological targets. This structural feature is particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions and enzyme inhibition.

The sulfanyl group in this compound plays a crucial role in its interaction with biological systems. Sulfanyl-containing compounds are known for their ability to participate in hydrogen bonding and hydrophobic interactions, which can be critical for binding affinity and selectivity. In the context of drug development, such functional groups are often employed to optimize pharmacokinetic properties, including solubility and metabolic stability. The incorporation of a sulfanyl group into the indole derivative may contribute to improved binding affinity to therapeutic targets, making it a valuable scaffold for further derivatization.

Moreover, the acetamide moiety contributes to the overall solubility and bioavailability of the compound. Acetamides are frequently found in biologically active molecules due to their ability to form hydrogen bonds and their stability under various physiological conditions. The combination of an indole core, a chlorophenylmethyl substituent, and an acetamide group creates a versatile framework that can be modified to explore different biological activities. This flexibility is particularly advantageous in high-throughput screening campaigns aimed at identifying novel drug candidates.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The structural features of 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide make it a promising candidate for such applications. For instance, the indole ring can interact with nuclear receptors, while the sulfanyl group may modulate enzyme activity. This dual functionality could lead to synergistic effects, enhancing therapeutic outcomes. Additionally, the presence of a chlorophenylmethyl group suggests potential interactions with kinases or other protein targets involved in signal transduction pathways.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays have shown promising results in modulating pathways relevant to inflammation, cancer, and neurodegenerative diseases. The ability of 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide to interact with multiple targets underscores its potential as a lead compound for further optimization. Researchers are particularly interested in its ability to inhibit enzymes involved in pro-inflammatory cytokine production, which could make it valuable in treating chronic inflammatory disorders.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the sulfanyl group necessitates careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the indole core efficiently. These methods not only enhance synthetic efficiency but also allow for greater flexibility in modifying the molecular structure for improved pharmacological properties.

As computational chemistry plays an increasingly important role in drug discovery, virtual screening methods have been used to predict potential binding modes of 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide with therapeutic targets. Molecular docking studies have revealed favorable interactions with proteins involved in metabolic diseases and cancer progression. These computational insights guide experimental efforts by prioritizing analogs with enhanced binding affinity and selectivity. Such integrative approaches combining experimental synthesis with computational modeling accelerate the discovery process significantly.

The future development of this compound will likely involve structure-activity relationship (SAR) studies to optimize its pharmacological profile further. By systematically modifying functional groups such as the sulfanyl or acetamide moieties, researchers can fine-tune biological activity while maintaining favorable pharmacokinetic properties. Additionally, exploring derivatives with different substitution patterns on the indole ring may uncover novel mechanisms of action or enhance target specificity.

In conclusion,2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. The combination of an indole core,sulfanyl group, chlorophenylmethyl substituent,and acetamide moiety creates a versatile scaffold for drug discovery applications across multiple therapeutic areas including oncology,inflammation, and metabolic diseases,862825-74-9 continues as key area research chemist . As research progresses,this compound will serve as an invaluable tool for developing next-generation therapeutics targeting complex disease mechanisms.